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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument beschreibt detaillierte Protokolle fur die Synthese von
Polymethylsilsesquioxan (PMSQ) aus Trichlormethylsilan. Der Schwerpunkt liegt auf einer
kontrollierten und reproduzierbaren zweistufigen Methode, die die Umwandlung von
Trichlormethylsilan in Methyltrimethoxysilan (MTMS) und die anschliel3ende Hydrolyse und
Kondensation von MTMS zu PMSQ mittels eines Séaure-Base-katalysierten Sol-Gel-Verfahrens
umfasst.

Einleitung

Polymethylsilsesquioxan ist ein vielseitiges Organosiliciumpolymer mit der allgemeinen Formel
(CHsSIiOa.5)n. Aufgrund seiner einzigartigen Eigenschaften, wie hohe thermische Stabilitat,
geringe Dielektrizitatskonstante und hervorragende Wasserabweisung, findet es in einer
Vielzahl von Anwendungen Verwendung, von Beschichtungen und Harzen bis hin zu
Kosmetika und als Fullstoff in Verbundwerkstoffen.

Die direkte Hydrolyse von Trichlormethylsilan ist zwar mdglich, fuhrt jedoch zu einer heftigen
Reaktion unter Freisetzung von korrosiver Salzsaure (HCI).[1][2] Ein kontrollierterer Ansatz, der
in der Industrie bevorzugt wird, ist die zweistufige Synthese Gber Methyltrimethoxysilan.[1]
Dieses Verfahren ermoglicht eine bessere Steuerung der Partikelgréf3e, Morphologie und
Porositat des endgultigen PMSQ-Produkts.
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Reaktionsmechanismus

Die Synthese von PMSQ aus Trichlormethylsilan verlauft in zwei Hauptschritten:
Schritt 1: Synthese von Methyltrimethoxysilan (MTMS)

Trichlormethylsilan wird mit Methanol zu Methyltrimethoxysilan umgesetzt, wobei Salzsaure
als Nebenprodukt entsteht.[1][2]

CHsSIiCls + 3 CH3OH - CHsSi(OCHs)s + 3 HCI[1]
Schritt 2: Hydrolyse und Kondensation von MTMS (Sol-Gel-Prozess)

MTMS wird in einem zweistufigen Saure-Base-katalysierten Prozess hydrolysiert und
kondensiert, um PMSQ zu bilden.[3]

e Hydrolyse (sauer katalysiert): Die Methoxygruppen (-OCHs) am Siliciumatom werden durch
Wasser ersetzt, um Silanolgruppen (-OH) zu bilden.

o Kondensation (basisch katalysiert): Die Silanolgruppen reagieren miteinander unter
Abspaltung von Wasser zu Siloxanbindungen (Si-O-Si), die das polymere Netzwerk des
PMSQ bilden.

Experimentelle Protokolle
Protokoll 1: Synthese von Methyltrimethoxysilan
(MTMS) aus Trichlormethylsilan

Dieses Protokoll beschreibt die Synthese von MTMS im Labormal3stab.

Materialien:

Trichlormethylsilan (CHsSICl3)

Methanol (CHsOH), wasserfrei

Natriummethanolat-Lésung in Methanol (zur Neutralisation)

Reaktionskolben mit Ruckflusskihler, Tropftrichter und Ruhrwerk
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 Destillationsapparatur
Durchfihrung:

¢ |n einem trockenen Reaktionskolben wird Methanol im Molverhaltnis von etwa 3:1 zu
Trichlormethylsilan vorgelegt.

e Unter Rihren und Kuhlen wird Trichlormethylsilan langsam aus dem Tropftrichter
zugegeben, wobei die Reaktionstemperatur bei 20 °C gehalten wird.[4]

e Nach vollstandiger Zugabe wird die Mischung fur eine Stunde bei 75 °C unter Rickfluss
erhitzt, um die Reaktion zu vervollstandigen und HCI-Gas auszutreiben.[4]

e Die Reaktionsmischung wird auf Raumtemperatur abgekihlt und mit einer
Natriummethanolat-L6sung auf einen pH-Wert von 6-8 neutralisiert.[5]

e Das ausgefallene Salz wird durch Filtration entfernt.

o Das rohe MTMS wird durch fraktionierte Destillation gereinigt. Die Fraktion, die bei 102-104
°C siedet, wird gesammelt.[1]

Erwartete Ergebnisse:

Die Ausbeute an hochreinem MTMS (Reinheit >98%) kann bei diesem Verfahren hoch sein.[4]
Protokoll 2: Synthese von Polymethylsilsesquioxan
(PMSQ) Mikrospharen mittels zweistufigem Saure-Base-
katalysiertem Sol-Gel-Verfahren

Dieses Protokoll beschreibt die Synthese von PMSQ-Mikrospharen mit kontrollierter
Partikelgrofie.[3]

Materialien:
¢ Methyltrimethoxysilan (MTMS)

o Deionisiertes Wasser
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o Essigsaure (5 Gew.-%)

e Ammoniaklosung (5 Gew.-%)
o Becherglas mit Magnetrihrer
Durchfihrung:

e Hydrolyse: In einem Becherglas werden 80 g MTMS, 700 g deionisiertes Wasser und 1 g
5%ige Essigsaure gemischt. Die Mischung wird bei 36 °C mit 1000 U/min geruhrt, bis eine
klare Lésung entsteht.[3]

o Kondensation: Eine angemessene Menge 5%ige Ammoniaklésung wird zu der klaren
Lésung gegeben, bis die Lésung trib wird (pH = 11.7).[3]

o Das Ruhren wird fortgesetzt, bis die Losung triib wird, und dann fur 1 Stunde stehen
gelassen.[3]

e Anschlie3end wird die Losung fiir eine weitere Stunde bei 200 U/min gerihrt.[3]

e Aufreinigung: Die resultierenden PMSQ-Partikel werden durch Zentrifugation abgetrennt,
mehrmals mit deionisiertem Wasser und anschlieBend mit Ethanol gewaschen, um nicht
umgesetzte Edukte und Katalysatoren zu entfernen.

e Trocknung: Die gereinigten PMSQ-Partikel werden im Ofen bei 60-80 °C getrocknet.
Erwartete Ergebnisse:

Unter den optimierten Bedingungen kbnnen PMSQ-Mikrospharen mit guter Sphérizitat, enger
GroRRenverteilung und einer durchschnittlichen Partikelgréf3e von etwa 1,52 um hergestellt
werden. Die Ausbeute kann ungefahr 85% betragen.[3]

Quantitative Datenzusammenfassung

Die folgenden Tabellen fassen die quantitativen Daten aus der Literatur zur Synthese von
PMSQ zusammen.

Tabelle 1: Einfluss der Reaktionsparameter auf die Eigenschaften von PMSQ-Mikrospharen[3]
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Durchschnittli

che L PartikelgroRen
Parameter Wert . .. Spharizitat . L
PartikelgroRe -Uniformitét
(um)
Wasser/MTMS-
_ 500:100 2.32 0.856 -
Verhaltnis
700:100 1.75 0.956 1.56
700:80 1.52 0.998 1.38
Reaktionstemper
10 3.57 0.949 -
atur (°C)
20 2.15 0.968 -
36 1.52 0.998 -
50 1.28 0.994 -
60 1.11 0.982 -
pH-Wert - - - -
11.7 (optimiert) 1.52 0.998 1.38

Fettgedruckte Werte kennzeichnen die optimierten Bedingungen.

Tabelle 2: Molekulargewicht und Ausbeute von Polysiloxanen
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Molekulargewicht
Synthesemethode Ausbeute (%) Referenz
(Mw, g/mol )

Hydrolytische
Polykondensation von ~ ~5000 - [6]
Chlorsilanen

Hydrolytische
Polykondensation (b- - 57-84 [7]
r-PMHS)

Zweistufiges Saure-
Base-katalysiertes - ~85 [3]
Sol-Gel

Visualisierung des Arbeitsablaufs

Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, visualisieren die
experimentellen Arbeitsablaufe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthese von Polymethylsilsesquioxan aus
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PDF]. Available at: [https://www.benchchem.com/product/b14281748#synthese-von-
polymethylsilsesquioxan-aus-trichlormethylsilan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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